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Compound of Interest

Compound Name: Acid Black 107

Cat. No.: B1175314 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility of C.I. Acid
Black 107 (CAS No. 12218-96-1), a pre-metallized acid dye. Understanding the solubility of

this complex azo dye is critical for its application in various fields, including textiles, leather

dyeing, and potentially as a component in certain analytical or diagnostic procedures. This

document collates available quantitative data, outlines factors influencing its solubility, and

provides a standardized experimental protocol for its determination.

Core Concepts and Chemical Properties
Acid Black 107 is a black powder that forms a blue-gray solution when dissolved in water.[1][2]

[3][4][5] Its structure as a 1:2 chromium complex imparts high stability and fastness properties.

The presence of sulfonic acid groups within its molecular structure is key to its water-soluble

nature.[6]

Quantitative Solubility Data
The solubility of Acid Black 107 in aqueous solutions is significantly influenced by

temperature. Limited quantitative data is available in the public domain; however, the following

table summarizes the key findings.
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Temperature (°C)
Solubility (g/L) in
Deionized Water

Reference(s)

25 < 5 [7]

90 30 [1][3][4][7][8]

This data clearly indicates a strong positive correlation between temperature and the solubility

of Acid Black 107 in water.

Factors Influencing Aqueous Solubility
Several factors beyond temperature can impact the solubility of Acid Black 107 in aqueous

media:

pH: The pH of the aqueous solution is a critical factor. Dyeing processes with Acid Black
107 are typically carried out in neutral to slightly acidic conditions, with pH values ranging

from 5 to 8.[1][9] Altering the pH outside of this range, particularly to more acidic conditions

(below pH 4.0), may lead to the protonation of the sulfonate groups, potentially causing the

dye to precipitate out of solution.[7]

Electrolytes: The presence of electrolytes, such as salts, can decrease the solubility of acid

dyes through a phenomenon known as the "salting-out" effect.[6][7] An increase in ionic

strength of the solution can reduce the hydration of the dye molecules, leading to

aggregation and precipitation.

Co-solvents: While not specifically documented for Acid Black 107, the addition of organic

co-solvents can influence the solubility of acid dyes. The nature of the co-solvent and its

concentration will determine whether it enhances or decreases solubility.

Experimental Protocol for Determining Aqueous
Solubility
The following is a generalized experimental protocol for determining the aqueous solubility of

Acid Black 107, based on the equilibrium saturation method coupled with UV-Visible

spectrophotometry.
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1. Materials and Equipment:

Acid Black 107 powder

Deionized water (or buffer of desired pH)

Volumetric flasks

Conical flasks or sealed vials

Shaking incubator or magnetic stirrer with temperature control

Centrifuge

Syringe filters (e.g., 0.45 µm pore size)

UV-Visible Spectrophotometer

Cuvettes

Analytical balance

2. Preparation of Standard Solutions:

Accurately weigh a small amount of Acid Black 107 and dissolve it in a known volume of

deionized water to prepare a stock solution of known concentration.

Perform a series of dilutions of the stock solution to create a set of standard solutions with

decreasing concentrations.

3. Generation of a Calibration Curve:

Measure the absorbance of each standard solution at the maximum absorption wavelength

(λmax) of Acid Black 107 (typically between 610-630 nm) using the UV-Visible

spectrophotometer.[7]

Plot a graph of absorbance versus concentration for the standard solutions.
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Perform a linear regression analysis to obtain the equation of the line (Beer-Lambert Law

plot) and the correlation coefficient (R²).

4. Solubility Determination (Equilibrium Saturation Method):

Add an excess amount of Acid Black 107 powder to a known volume of deionized water (or

the aqueous solution of interest) in a sealed container.

Agitate the suspension at a constant temperature for a prolonged period (e.g., 24-48 hours)

to ensure that equilibrium is reached.

After equilibration, allow the suspension to settle.

Separate the undissolved solid from the saturated solution by centrifugation followed by

filtration of the supernatant through a syringe filter. It is crucial to maintain the temperature

during this step to prevent precipitation or further dissolution.

Dilute a known volume of the clear, saturated filtrate with deionized water to bring the

absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at the λmax.

Use the equation from the calibration curve to calculate the concentration of the diluted

solution.

Multiply the calculated concentration by the dilution factor to determine the solubility of Acid
Black 107 in the aqueous solution at that specific temperature.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of Acid Black
107 solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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